Cas no 60643-05-2 (2-Butanone, 1-(1,3-dioxolan-2-yl)-)

• Product Name: 2-Butanone, 1-(1,3-dioxolan-2-yl)-
• CAS No: 60643-05-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 496375
• PubChem ID: 71400486
• Update Time: 2025-04-19

2-Butanone, 1-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(1,3-dioxolan-2-yl)-
• 1-(1,3-dioxolan-2-yl)butan-2-one

• Inchi： 1S/C7H12O3/c1-2-6(8)5-7-9-3-4-10-7/h7H,2-5H2,1H3
• InChI Key： VZPWYXJVDMACRI-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(CC)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes